Cas no 946707-17-1 (2-(2-Fluorophenyl)pyrimidine-5-carboxaldehye)

• Product Name: 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehye
• CAS No: 946707-17-1
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• MDL: MFCD09743685
• CID: 796712
• PubChem ID: 17606349
• Update Time: 2025-09-28

2-(2-Fluorophenyl)pyrimidine-5-carboxaldehye Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,2-(2-fluorophenyl)-
• 2-(2-fluorophenyl)-5-Pyrimidinecarboxaldehyde
• 2-(2-fluorophenyl)pyrimidine-5-carbaldehyde
• 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehye
• 2-(2-FLUOROPHENYL)-PYRIMIDINECARBOXALDEHYDE
• SBB092903
• EN001966
• AX8159508
• W9701
• ST24027478
• 2-(2-fluorophenyl)pyrimidine-5-carbaldehyde, AldrichCPR
• A859299
• DTXSID40589783
• CHEMBL4474998
• 946707-17-1
• FT-0740921
• AKOS000284015
• SB60758
• DS-0194
• MFCD09743685

• MDL： MFCD09743685
• Inchi： 1S/C11H7FN2O/c12-10-4-2-1-3-9(10)11-13-5-8(7-15)6-14-11/h1-7H
• InChI Key： SBKCPJUYLLRHTH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1N=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 202.05400
• Monoisotopic Mass: 202.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.287
• Melting Point: No data available
• Boiling Point: 246.207°C at 760 mmHg
• Flash Point: 102.702°C
• Refractive Index: 1.601
• PSA: 42.85000
• LogP: 2.09520
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-Fluorophenyl)pyrimidine-5-carboxaldehye Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehye

Introduction to 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde (CAS No. 946707-17-1)

2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde, identified by its Chemical Abstracts Service (CAS) number 946707-17-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aldehyde derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde consists of a pyrimidine core substituted with a 2-fluorophenyl group at the 2-position and a formyl group at the 5-position. The presence of the fluorine atom in the aromatic ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets, making it a valuable scaffold for designing molecules with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways implicated in human diseases. Among these, kinases and other enzymes play a pivotal role in numerous disease mechanisms, including cancer, inflammation, and metabolic disorders. The aldehyde functionality in 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde provides a reactive site for further chemical modifications, enabling the synthesis of libraries of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its utility as a building block in fragment-based drug design. Fragment-based approaches leverage small, low-molecular-weight compounds (fragments) to identify lead structures through high-throughput screening or virtual docking simulations. The structural features of 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde, such as its rigid pyrimidine core and versatile substituents, make it an ideal candidate for generating novel pharmacophores.

Recent studies have highlighted the potential of fluorinated pyrimidines in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. For instance, fluorine atoms can enhance the binding interactions between a drug molecule and its target protein by increasing lipophilicity and reducing hydrogen bonding distance. This has led to the exploration of 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde as a precursor for developing kinase inhibitors that exhibit high selectivity and efficacy.

The synthesis of 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde typically involves multi-step organic transformations, starting from commercially available precursors such as 2-fluoroaniline and malononitrile. The introduction of the aldehyde group at the 5-position of the pyrimidine ring is often achieved through oxidation or formylation reactions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to enhance yield and purity.

In addition to its role in kinase inhibition, 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde has shown promise in other therapeutic areas. For example, researchers have investigated its potential as an intermediate in the synthesis of antiviral agents targeting RNA-dependent RNA polymerases. The pyrimidine scaffold is particularly relevant in this context due to its structural similarity to natural nucleoside bases, which allows for optimal interactions with viral enzymes.

The pharmacokinetic properties of derivatives derived from 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde have also been extensively studied. By incorporating fluorine atoms or other functional groups that enhance solubility and permeability, researchers aim to develop compounds with improved pharmacokinetic profiles. This is crucial for achieving therapeutic efficacy while minimizing side effects.

Computational chemistry plays an indispensable role in optimizing the design of molecules based on 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde. Techniques such as molecular docking, quantum mechanical calculations, and molecular dynamics simulations are used to predict binding affinities, optimize molecular geometry, and assess metabolic stability. These computational tools enable medicinal chemists to make informed decisions about which derivatives warrant further experimental validation.

The versatility of 2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde extends beyond its applications in drug discovery. It serves as a valuable tool for academic research aimed at understanding fundamental principles in organic chemistry and bioorganic chemistry. By studying its reactivity patterns and biological interactions, scientists can gain insights into structure-function relationships that inform future synthetic strategies.

In conclusion,2-(2-Fluorophenyl)pyrimidine-5-carboxaldehyde (CAS No. 946707-17-1) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and synthetic methodologies,cas no946707-17-1 will undoubtedly remain at the forefront of medicinal chemistry innovation.